Cas no 868216-45-9 (N-(4-{2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylsulfonyl}phenyl)acetamide)

• Product Name: N-(4-{2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylsulfonyl}phenyl)acetamide
• CAS No: 868216-45-9
• MF: C₁₂H₁₅N₃O₃S₂
• MW: 313.395799875259
• CID: 5823643
• PubChem ID: 2148546
• Update Time: 2025-07-13

N-(4-{2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylsulfonyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-[[4,5-dihydro-2-(methylthio)-1H-imidazol-1-yl]sulfonyl]phenyl]-
• AKOS024609553
• SMR000324687
• N-(4-((2-(methylthio)-4,5-dihydro-1H-imidazol-1-yl)sulfonyl)phenyl)acetamide
• MLS000680061
• SR-01000015354-1
• N-[4-[(2-methylsulfanyl-4,5-dihydroimidazol-1-yl)sulfonyl]phenyl]acetamide
• SR-01000015354
• HMS1430M12
• 868216-45-9
• HMS2588G16
• IFLab1_006504
• N-(4-{[2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl]sulfonyl}phenyl)acetamide
• F1804-0011
• CHEMBL1343452
• N-(4-{2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylsulfonyl}phenyl)acetamide

• Inchi： 1S/C12H15N3O3S2/c1-9(16)14-10-3-5-11(6-4-10)20(17,18)15-8-7-13-12(15)19-2/h3-6H,7-8H2,1-2H3,(H,14,16)
• InChI Key： MJUIFVHTNWAIAQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N2C(SC)=NCC2)(=O)=O)C=C1)(=O)C

Computed Properties

• Exact Mass: 313.05548370g/mol
• Monoisotopic Mass: 313.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 14.22±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(4-{2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylsulfonyl}phenyl)acetamide

N-(4-{2-(Methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylsulfonyl}phenyl)acetamide (CAS No. 868216-45-9): A Comprehensive Overview

N-(4-{2-(Methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylsulfonyl}phenyl)acetamide (CAS No. 868216-45-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the acetamide class and features a unique structural arrangement that includes a sulfonamide and imidazole moiety. The combination of these functional groups endows the molecule with a range of biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of N-(4-{2-(Methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylsulfonyl}phenyl)acetamide is characterized by a phenyl ring substituted with an acetamide group at the para position. The acetamide group is further substituted with a sulfonamide moiety, which itself is linked to an imidazole ring. The presence of the methylsulfanyl group on the imidazole ring adds to the complexity and potential biological activity of the molecule. This intricate structure has been the subject of numerous studies aimed at elucidating its pharmacological properties and potential therapeutic applications.

Recent research has highlighted the potential of N-(4-{2-(Methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylsulfonyl}phenyl)acetamide as an inhibitor of specific enzymes involved in various disease pathways. One notable area of interest is its activity as an inhibitor of protein kinases, which are key regulators of cellular processes such as cell growth, differentiation, and apoptosis. Inhibiting these kinases can have significant therapeutic benefits in diseases characterized by abnormal cell proliferation, such as cancer.

Studies have shown that N-(4-{2-(Methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylsulfonyl}phenyl)acetamide exhibits selective inhibition of certain kinases, particularly those involved in the MAPK (mitogen-activated protein kinase) signaling pathway. This pathway plays a crucial role in the regulation of cell growth and survival, and its dysregulation is often associated with various cancers. By selectively inhibiting key kinases in this pathway, N-(4-{2-(Methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylsulfonyl}phenyl)acetamide can potentially disrupt the aberrant signaling that drives cancer cell proliferation.

In addition to its anti-cancer properties, N-(4-{2-(Methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylsulfonyl}phenyl)acetamide has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is involved in various diseases such as arthritis and inflammatory bowel disease (IBD). The compound's ability to modulate inflammatory pathways makes it a potential candidate for developing new treatments for these conditions.

The pharmacokinetic properties of N-(4-{2-(Methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylsulfonyl}phenyl)acetamide have also been studied extensively. Research has demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effectiveness as a therapeutic agent. Its oral bioavailability and stability in biological systems make it suitable for further development into drug candidates.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-{2-(Methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylsulfonyl}phenyl)acetamide in various disease models. Preliminary results from these trials have been promising, with the compound showing significant therapeutic effects without major adverse side effects. These findings underscore its potential as a novel therapeutic agent and warrant further investigation.

In conclusion, N-(4-{2-(Methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylsulfonyl}phenyl)acetamide (CAS No. 868216-45-9) is a promising compound with a unique chemical structure that confers multiple biological activities. Its potential as an inhibitor of protein kinases and its anti-inflammatory properties make it a valuable candidate for developing new treatments for cancer and inflammatory diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in clinical practice.